5-Chloro-3-(4-chlorophenyl)[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 5-chloro-3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H7Cl2N3/c13-9-6-4-8(5-7-9)12-16-15-11-3-1-2-10(14)17(11)12/h1-7H
• InChI Key: SETIHJVOUJAFPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C(=C1)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C12H7Cl2N3
• Molecular Weight: 264.11 g/mol

Description

“5-Chloro-3-(4-chlorophenyl)[1,2,4]triazolo[4,3-a]pyridine” is a chemical compound. It belongs to the class of triazoles, which are five-membered heterocycles with three nitrogen atoms and two carbon atoms. Triazoles are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of similar compounds involves aromatic nucleophilic substitution. For instance, a series of novel [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

Triazoles exist in two tautomeric forms, i.e., 1,2,3-triazole and 1,2,4-triazole, depending on the position of the nitrogen atoms in the rings.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve aromatic nucleophilic substitution. For example, a mixture of 4-chloro-8-methyl-1,2,4-triazolo[4,3-a]quinoxaline-1-amine, the appropriate 3-(substituted benzylideneamino)-5-mercapto-1H-1,2,4-triazoles, and anhydrous potassium carbonate in DMF was stirred overnight.

Scientific Research Applications

Antibacterial Activity

• Researchers have explored the antibacterial potential of this compound. In a study, fifteen newly synthesized derivatives were tested for their antibacterial activity against Staphylococcus aureus (S. aureus) and Escherichia coli (E. . Investigating its mechanism of action and efficacy against other bacterial species could be valuable.

Biological Activity

• . Further investigations could reveal its interactions with cellular targets and pathways.

Mechanism of Action

While the specific mechanism of action for “5-Chloro-3-(4-chlorophenyl)[1,2,4]triazolo[4,3-a]pyridine” is not mentioned, triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

Given the threat of drug resistance, there is an increasing need to develop alternative treatments, novel agents, that act via a unique mechanism of action relative to currently used drugs. The therapeutic importance of triazole derivatives has been confirmed in the literature, and it was decided to synthesize and study their antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues.